Cas no 2580186-50-9 (3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid)

• Product Name: 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid
• CAS No: 2580186-50-9
• MF: C₁₅H₂₁N₅O₄S
• MW: 367.42334151268
• MDL: MFCD33020426
• CID: 5658555
• PubChem ID: 165892596
• Update Time: 2025-06-15

3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27717270
• 2580186-50-9
• 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide; acetic acid
• 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid

• MDL： MFCD33020426
• Inchi： 1S/C13H17N5O2S.C2H4O2/c1-8-12(9(2)18(3)16-8)21(19,20)17-11-6-4-5-10(7-11)13(14)15;1-2(3)4/h4-7,17H,1-3H3,(H3,14,15);1H3,(H,3,4)
• InChI Key： IHJBHDDCQZHCPE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NC1C=CC=C(C(=N)N)C=1)(=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 367.13142534g/mol
• Monoisotopic Mass: 367.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Additional information on 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid

Professional Introduction to Compound with CAS No. 2580186-50-9 and Product Name: 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid

The compound identified by the CAS number 2580186-50-9 and the product name 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a trimethylpyrazole moiety linked to a sulfonamido group, further conjugated with a benzene-1-carboximidamide moiety, all of which contribute to its unique chemical properties and biological relevance.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly for their role as bioisosteres that can modulate enzyme activity and receptor binding. The presence of the 1,3,5-trimethyl-1H-pyrazole ring system in this compound imparts specific steric and electronic characteristics that can influence its interactions with biological targets. Pyrazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for further investigation in medicinal chemistry.

The sulfonamido functional group is another key feature of this molecule, known for its ability to enhance solubility and bioavailability while also serving as a hinge region for protein-protein interactions. In the context of drug design, sulfonamides are frequently employed to optimize pharmacokinetic profiles and target specificity. The benzene ring conjugated with the imidamide group further extends the molecular scaffold, potentially allowing for additional interactions with biological macromolecules. This combination of structural elements makes 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid a versatile platform for exploring novel therapeutic strategies.

Current research in medicinal chemistry emphasizes the development of small molecules that can selectively modulate biological pathways associated with disease. The compound in question has been investigated for its potential role in inhibiting key enzymes and receptors implicated in various pathological conditions. For instance, studies have suggested that pyrazole-based sulfonamides may exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are relevant in conditions ranging from neurological disorders to metabolic diseases.

The acetic acid moiety present in the product name suggests that this compound may exist in an acidic form or be used as an intermediate in synthetic chemistry. Acetic acid derivatives are commonly utilized in pharmaceutical synthesis due to their stability and reactivity under various conditions. This feature could make 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid particularly useful in multi-step synthetic protocols aimed at generating more complex drug candidates.

In terms of biological activity, preliminary studies have indicated that this compound may possess properties relevant to immunomodulation and anti-proliferative effects. The sulfonamido group is known to interact with amino acid residues in target proteins, potentially leading to allosteric changes that alter enzyme function or receptor signaling. The trimethylpyrazole ring adds another layer of complexity by influencing electronic distributions and steric hindrance around the binding site. These factors collectively contribute to the compound's potential as a lead molecule for further optimization.

The field of chemical biology has seen significant advancements in recent years through the use of computational methods to predict molecular interactions and optimize lead compounds. Virtual screening techniques have been particularly effective in identifying novel scaffolds like 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid, which can then be validated experimentally. High-throughput screening (HTS) platforms have also been employed to assess the biological activity of sulfonamide derivatives across a wide range of targets.

One notable area of research involves the use of pyrazole sulfonamides as kinase inhibitors. Kinases play critical roles in cell signaling pathways associated with cancer growth and progression, making them attractive therapeutic targets. The structural features of this compound may allow it to bind competitively or noncompetitively with ATP pockets on kinase domains, thereby disrupting aberrant signaling cascades. Further investigation into its mechanism of action could uncover new insights into kinase inhibition strategies.

Another emerging application is the use of sulfonamide derivatives as antimicrobial agents against resistant bacterial strains. The increasing prevalence of antibiotic-resistant pathogens has driven research into novel chemical entities that can overcome existing therapeutic limitations. Pyrazole-based sulfonamides have shown promise in preliminary screenings due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 3-(1,3,5-trimethyl-1H-pyrazole-4-sulfonamido)benzene-1-carboximidamide, acetic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include nucleophilic substitution reactions at the pyrazole ring followed by condensation reactions with benzene derivatives. The introduction of the sulfonamido group typically involves reaction with sulfonyl chlorides or sulfonyl azides under controlled conditions.

In conclusion,2580186-50-9and its corresponding product name represent a fascinating example of how structural diversity can be leveraged to develop novel bioactive molecules. The combination of trimethylpyrazole, sulfonamido, and benzene-1-carboximidamide moieties creates a unique pharmacophore that warrants further exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms,3-(1,3,5-trimethyl-lH-pyrazole-l-sulfonarnido)benzenel-carboxiinidarnide acefic acd may emerge as a valuable tool for developing next-generation therapeutics.